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Compound of Interest

Compound Name: 1,2,4-Benzenetriol

Cat. No.: B023740 Get Quote

Essential Safety and Handling Guide for 1,2,4-
Benzenetriol
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1,2,4-Benzenetriol (CAS No. 533-

73-3). Adherence to these protocols is essential for ensuring laboratory safety and minimizing

exposure risks.

Health Hazard Summary
1,2,4-Benzenetriol is a hazardous substance that poses significant health risks upon

exposure.[1][2] It is classified as harmful if swallowed, inhaled, or in contact with skin.[1] It is

known to cause skin irritation, and serious eye irritation and damage.[2][3][4] Additionally, it

may cause respiratory irritation.[1][2] This compound is also sensitive to air and light.[1][5]

Studies have indicated that it is mutagenic and can induce oxidative DNA damage.[6][7]
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Hazard Class Category GHS Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[2]

[3]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[2]

[3]

Serious Eye Damage/Irritation Category 1 / 2

H318: Causes serious eye

damage[2][3][4] / H319:

Causes serious eye irritation[2]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[2][3][4]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is the first line of defense against exposure. The following table

summarizes the required PPE for handling 1,2,4-Benzenetriol.
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Body Part PPE Requirement
Details and
Recommendations

Eyes/Face Mandatory

Wear chemical safety goggles

or a face shield to protect

against dust and splashes.[1]

[8][9]

Skin/Hands Mandatory

Chemical-resistant gloves are

required.[3] Nitrile or butyl

rubber gloves are

recommended for adequate

protection.[9] Always inspect

gloves for integrity before use

and remove them with care to

avoid skin contamination.[1]

Body Mandatory

Wear a lab coat or a chemical-

resistant apron.[9] Full-body

protective clothing may be

necessary for handling large

quantities or in the event of a

spill.[9]

Respiratory As Needed

All work should be conducted

in a well-ventilated area,

preferably within a chemical

fume hood, to minimize

inhalation.[5][8] If a fume hood

is not available or if exposure

limits may be exceeded, a

NIOSH-approved respirator

(e.g., N95 dust mask) is

required.[3][9]

Feet Mandatory

Closed-toe shoes must be

worn in the laboratory to

protect against spills.[9]
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Operational and Disposal Plans
Step-by-Step Handling Protocol

Preparation:

Ensure a Safety Data Sheet (SDS) for 1,2,4-Benzenetriol is accessible.[1]

Work in a designated area, such as a chemical fume hood, with adequate ventilation.[5]

Don all required PPE as specified in the table above.[1][8]

Have an emergency plan and necessary first-aid supplies readily available.

Handling:

Avoid generating dust when handling the solid form.[5]

Do not breathe dust, fumes, or vapors.[1][5]

Avoid all contact with eyes, skin, and clothing.[1][5]

Keep the container tightly closed when not in use.[1][8] Store in a cool, dry place away

from light and air.[1][5]

Do not eat, drink, or smoke in the handling area.[1][8]

Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.[1][8]

Carefully remove and decontaminate or dispose of PPE. Contaminated clothing should be

removed and washed before reuse.[1][8]

Clean the work area using appropriate methods.

Disposal Plan
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All waste containing 1,2,4-Benzenetriol, including empty containers and contaminated PPE,

must be treated as hazardous waste.

Solid Waste: Collect solid waste, including spills swept up with inert material, in a suitable,

labeled, and sealed container for disposal.[1][5]

Liquid Waste: Do not empty into drains or release into the environment.[1][5] Collect in a

designated, sealed hazardous waste container.

Regulatory Compliance: Dispose of all waste materials at an approved waste disposal plant.

[1][8] Always follow your institution's specific guidelines and adhere to all local, state, and

federal regulations for hazardous waste disposal. Contact your Environmental Health and

Safety (EHS) department for specific guidance.[9]

Workflow Visualization
The following diagram illustrates the essential workflow for safely handling 1,2,4-Benzenetriol
in a laboratory setting.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal

Emergency Protocol
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of 1,2,4-Benzenetriol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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